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Compound of Interest

Compound Name: 2-Methylthio-ATP tetrasodium

Cat. No.: B11930634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methylthioadenosine-5'-triphosphate (2-MeS-ATP) tetrasodium salt is a potent and relatively

stable analog of adenosine triphosphate (ATP). It functions as a non-selective agonist for P2

purinoceptors, with notable activity at P2Y and P2X receptor subtypes.[1] Its enhanced stability

compared to ATP makes it a valuable tool in studying purinergic signaling pathways involved in

numerous physiological processes, including neurotransmission, inflammation, and platelet

aggregation.[2] These notes provide detailed protocols for the preparation of 2-MeS-ATP stock

solutions for in vitro and in vivo research applications.

Quantitative Data Summary
For ease of use in experimental design, the key quantitative data for 2-Methylthio-ATP
tetrasodium salt are summarized in the table below.
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Property Value Source

Molecular Weight 641.2 g/mol [1]

Formula C₁₁H₁₄N₅Na₄O₁₃P₃S [3]

Purity ≥95% - ≥98% (HPLC) [3]

Solubility in Water 40 mg/mL (62.38 mM) [1]

Solubility in PBS (pH 7.2) 10 mg/mL [3]

Appearance White solid [4]

Storage of Solid -20°C for up to 3 years [1]

Storage of Stock Solution
-80°C for up to 1 year; -20°C

for up to 1 month
[1][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
Water
This protocol describes the preparation of a 10 mM stock solution of 2-Methylthio-ATP
tetrasodium salt in water.

Materials:

2-Methylthio-ATP tetrasodium salt (solid powder)

Nuclease-free water

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

0.22 µm sterile syringe filter (optional, for cell culture applications)
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Ultrasonic water bath (recommended for enhancing solubility)[1]

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility,

especially if the solution will be used for cell culture.

Weighing the Compound: Carefully weigh the desired amount of 2-Methylthio-ATP
tetrasodium salt. To prepare 1 mL of a 10 mM stock solution, you will need 6.412 mg of the

compound (based on a molecular weight of 641.2 g/mol ).

Dissolution:

Add the weighed powder to a sterile microcentrifuge tube.

Add the appropriate volume of nuclease-free water. For a 10 mM solution, if you weighed

6.412 mg, add 1 mL of water.

Vortex the tube thoroughly for 1-2 minutes to dissolve the powder.

Enhancing Solubility (if necessary): If the compound does not fully dissolve, sonication in an

ultrasonic water bath for a few minutes is recommended to aid dissolution.[1]

Sterile Filtration (Optional): For applications requiring sterile conditions, such as cell-based

assays, it is recommended to filter the stock solution through a 0.22 µm sterile syringe filter

into a new sterile tube.[5]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile microcentrifuge

tubes.[1][5]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1][5]
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a 2-MeS-ATP stock solution.
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Signaling Pathway: 2-MeS-ATP Activation of P2Y
Receptors
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Caption: Simplified P2Y receptor signaling pathway activated by 2-MeS-ATP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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